Cas no 23046-68-6 (6-Chloro-2,3,4,9-tetrahydro-1H-β-carbolinehydrochloride)

• Product Name: 6-Chloro-2,3,4,9-tetrahydro-1H-β-carbolinehydrochloride
• CAS No: 23046-68-6
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• MDL: MFCD07186446
• CID: 1109463
• PubChem ID: 3159695
• Update Time: 2025-06-08

6-Chloro-2,3,4,9-tetrahydro-1H-β-carbolinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,3,4,9-tetrahydro-1H-Pyrido[3,4-b]indole
• 6-Chloro-2,3,4,9-tetrahydro-1H-beta-carbolinehydrochloride
• STK351257
• SCHEMBL1798062
• AT16316
• 23046-68-6
• TQ0164
• EN300-216236
• CS-0336317
• DTXSID10390242
• 6-CHLORO-1H,2H,3H,4H,9H-PYRIDO[3,4-B]INDOLE
• CHEMBL1619399
• AKOS000506002
• 1H-Pyrido[3,4-b]indole, 6-chloro-2,3,4,9-tetrahydro-, hydrochloride
• 6-Chloro-2,3,4,9-tetrahydro-1H-beta-carboline
• ALBB-025474
• 1H-Pyrido[3,4-b]indole, 6-chloro-2,3,4,9-tetrahydro-
• 6-Chloro-2,3,4,9-tetrahydro-1H-β-carbolinehydrochloride

• MDL： MFCD07186446
• Inchi： 1S/C11H11ClN2/c12-7-1-2-10-9(5-7)8-3-4-13-6-11(8)14-10/h1-2,5,13-14H,3-4,6H2
• InChI Key： SXHJWBRJNQZWBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1CCNCC=1N2

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on 6-Chloro-2,3,4,9-tetrahydro-1H-β-carbolinehydrochloride

Comprehensive Analysis of 6-Chloro-2,3,4,9-tetrahydro-1H-β-carbolinehydrochloride (CAS No. 23046-68-6): Properties, Applications, and Research Insights

The compound 6-Chloro-2,3,4,9-tetrahydro-1H-β-carbolinehydrochloride (CAS No. 23046-68-6) is a chemically modified derivative of the β-carboline alkaloid family, which has garnered significant attention in pharmaceutical and biochemical research. This molecule features a chloro substitution at the 6-position of the tetrahydro-β-carboline scaffold, enhancing its reactivity and potential biological activity. Researchers are particularly interested in its structural uniqueness, as it serves as a precursor for synthesizing more complex compounds targeting neurological and metabolic pathways.

In recent years, the demand for β-carboline derivatives has surged due to their diverse pharmacological properties, including antioxidant, anti-inflammatory, and neuroprotective effects. The 6-Chloro variant, in particular, has been studied for its potential role in modulating serotonin receptors, a hot topic in mental health research. With rising global interest in natural product-inspired drug discovery, this compound aligns with trends favoring sustainable and biologically active scaffolds.

From a synthetic chemistry perspective, CAS No. 23046-68-6 is valued for its versatility. Its hydrochloride salt form improves solubility, facilitating its use in aqueous reaction systems—a critical factor for high-throughput screening in drug development. Laboratories often employ this compound to explore structure-activity relationships (SAR), a key focus area in modern medicinal chemistry. Its compatibility with cross-coupling reactions also makes it a candidate for creating libraries of analogs, addressing the growing need for fragment-based drug design.

The compound’s relevance extends to neurodegenerative disease research, a trending topic in 2024. Studies suggest that β-carbolines may influence protein aggregation pathways implicated in conditions like Alzheimer’s. While 6-Chloro-2,3,4,9-tetrahydro-1H-β-carbolinehydrochloride itself is not a therapeutic agent, its derivatives are being evaluated for blood-brain barrier permeability—a frequently searched term in neuroscience circles. This aligns with industry efforts to develop small-molecule neurotherapeutics with improved bioavailability.

Quality control of CAS No. 23046-68-6 is another critical aspect. Analytical methods such as HPLC and mass spectrometry are routinely used to verify purity, as even minor impurities can skew biological assay results. The compound’s stability under various pH conditions is also a subject of investigation, reflecting the broader pharmaceutical industry’s emphasis on excipient compatibility—a niche but vital search keyword in formulation science.

Environmental considerations are increasingly shaping chemical research, and 6-Chloro-2,3,4,9-tetrahydro-1H-β-carbolinehydrochloride is no exception. Recent publications explore green synthesis routes for β-carbolines, reducing reliance on hazardous solvents. This resonates with the sustainable chemistry movement, a major focus for academic and industrial labs alike. Such efforts enhance the compound’s appeal in ESG-compliant drug development pipelines.

In summary, 6-Chloro-2,3,4,9-tetrahydro-1H-β-carbolinehydrochloride represents a multifaceted tool for researchers. Its applications span from central nervous system (CNS) drug discovery to chemical biology probes, making it a recurring subject in patent literature and grant-funded studies. As the scientific community prioritizes precision medicine and targeted therapies, this compound’s role in enabling cutting-edge research is poised to expand further.